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Compound of Interest

Compound Name: Pcna-I1

Cat. No.: B609859 Get Quote

Essential Safety and Handling Guide for Pcna-I1
FOR IMMEDIATE USE BY RESEARCH, SCIENTIST, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling, storage, and

disposal of Pcna-I1, a selective small molecule inhibitor of proliferating cell nuclear antigen

(PCNA). Adherence to these guidelines is essential to ensure personnel safety and maintain

experimental integrity.

Compound Information and Hazard Identification
Pcna-I1 is a potent research compound with significant biological activity. While a

comprehensive toxicological profile is not yet available, it is crucial to handle this compound

with the utmost care, assuming it may have hazardous properties.

Chemical and Physical Properties:
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Property Value

Chemical Formula C₁₇H₁₄N₂O₂S

Molecular Weight 310.37 g/mol

Appearance Light yellow to yellow solid

Solubility Soluble in DMSO

CAS Number 444930-42-1

Hazard Analysis:

Based on the Safety Data Sheet (SDS) from MedchemExpress, Pcna-I1 is not yet classified for

its hazards. However, as a biologically active small molecule intended for cancer research, it

should be treated as potentially harmful. The primary solvent, Dimethyl Sulfoxide (DMSO), has

its own set of hazards, including skin irritation and the ability to carry other chemicals through

the skin.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure. The following table

outlines the recommended PPE for various procedures involving Pcna-I1.
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Task Eye Protection Hand Protection Body Protection
Respiratory

Protection

Weighing Solid

Compound

Safety glasses

with side shields

Nitrile gloves

(double-gloving

recommended)

Laboratory coat

N95 respirator or

use in a

ventilated

enclosure

Preparing Stock

Solutions

Chemical splash

goggles

Nitrile gloves

(double-gloving

recommended)

Laboratory coat
Chemical fume

hood

Cell Culture

Applications

Safety glasses

with side shields
Nitrile gloves Laboratory coat Biosafety cabinet

Animal Handling

(In Vivo Studies)

Safety glasses

with side shields
Nitrile gloves Laboratory coat

As required by

animal handling

protocols

Waste Disposal
Chemical splash

goggles
Nitrile gloves Laboratory coat

As needed

based on the

disposal method

Operational Plan: Step-by-Step Handling
Procedures
Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store the solid compound at -20°C for long-term storage (up to 1 month) or -80°C for

extended periods (up to 6 months).[1]

Stock solutions in DMSO should also be aliquoted and stored at -20°C or -80°C to avoid

repeated freeze-thaw cycles.[1]

Preparation of Stock Solutions (in a Chemical Fume Hood):

Don all required PPE as outlined in the table above.
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Place a calibrated analytical balance and all necessary equipment inside the fume hood.

Carefully weigh the desired amount of Pcna-I1 solid.

Slowly add the appropriate volume of anhydrous DMSO to the solid to achieve the desired

concentration.

Gently vortex or sonicate the solution until the solid is completely dissolved.

Clearly label the vial with the compound name, concentration, solvent, date, and your initials.

Use in Cell Culture (in a Biosafety Cabinet):

Thaw the Pcna-I1 stock solution at room temperature.

Dilute the stock solution to the final working concentration in the appropriate cell culture

medium.

Gently mix the medium containing Pcna-I1 before adding it to the cells.

Incubate the cells as per your experimental protocol.

Disposal Plan
All waste materials contaminated with Pcna-I1 must be considered hazardous waste.

Solid Waste:

Contaminated items such as weigh boats, pipette tips, and gloves should be collected in a

designated, sealed hazardous waste container.

Liquid Waste:

Aqueous solutions containing Pcna-I1 should be collected in a designated hazardous waste

container.

Unused stock solutions in DMSO should be collected in a separate, clearly labeled

hazardous waste container for organic solvents.
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Never dispose of Pcna-I1 or its solutions down the drain.

Decontamination:

Work surfaces should be decontaminated with a suitable laboratory disinfectant, followed by

a thorough cleaning with 70% ethanol.

Emergency Procedures
Skin Contact:

Immediately flush the affected area with copious amounts of water for at least 15 minutes.

Remove contaminated clothing.

Seek medical attention.

Eye Contact:

Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the

eyelids open.

Seek immediate medical attention.

Inhalation:

Move the individual to fresh air.

If breathing is difficult, administer oxygen.

Seek medical attention.

Ingestion:

Do NOT induce vomiting.

Rinse mouth with water.

Seek immediate medical attention.
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Diagrams

Start: Handling Pcna-I1

Identify Task:
- Weighing Solid

- Preparing Solution
- Cell Culture

- Animal Studies
- Disposal

Assess Potential Exposure Risk

Weighing Solid:
- Safety Glasses

- Double Nitrile Gloves
- Lab Coat

- N95 Respirator/Ventilated Enclosure

Solid Form

Preparing Solution:
- Chemical Goggles

- Double Nitrile Gloves
- Lab Coat

- Fume Hood

Liquid Form (Concentrated)

Cell Culture/Animal Studies:
- Safety Glasses
- Nitrile Gloves

- Lab Coat
- Biosafety Cabinet/Protocol PPE

Diluted Form

Waste Disposal:
- Chemical Goggles

- Nitrile Gloves
- Lab Coat

Waste

Proceed with Task Safely

Click to download full resolution via product page

Caption: PPE selection workflow for handling Pcna-I1.
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Preparation Experimentation

Disposal

Weigh Pcna-I1 Solid Dissolve in DMSOIn Fume Hood Dilute in MediaStock Solution Treat Cells Incubate

Collect Liquid Waste

Collect Solid Waste

Click to download full resolution via product page

Caption: General experimental workflow for using Pcna-I1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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